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Compound of Interest

Compound Name: 2,6-Di-o-methyl-d-glucose

cat. No.: B15180738

For Researchers, Scientists, and Drug Development Professionals
Introduction

This technical guide serves as a resource for researchers and professionals in the fields of
biochemistry, pharmacology, and drug development who are interested in methylated
derivatives of D-glucose. While the specific compound 2,6-Di-O-methyl-D-glucose was the
focus of the initial inquiry, a comprehensive search of chemical databases and scientific
literature did not yield a specific CAS number or detailed experimental data for this particular
isomer. This suggests that 2,6-Di-O-methyl-D-glucose may be a rare or novel compound with
limited publicly available information.

In light of this, this guide provides a detailed overview of closely related and well-characterized
di-O-methylated D-glucose isomers. The data presented herein has been compiled from
various scientific sources and is intended to provide a comparative reference for researchers
working with methylated carbohydrates.

Physicochemical Properties of Di-O-methyl-D-
glucose Isomers

The following table summarizes the key physicochemical properties of several known di-O-
methyl-D-glucose isomers. This data is essential for the identification, handling, and
experimental use of these compounds.
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Molecular Weight (

Compound Name CAS Number Molecular Formula
g/mol )

2,3-Di-O-methyl-D-

4261-27-2[1][2] CsH1606[2] 208.21[2]
glucose
2,4-Di-O-methyl-D-

19887-43-5 CsH1606 208.21
glucose
3,4-Di-O-methyl-D-

4060-06-6 CsH1606 208.21
glucose
3,5-Di-O-methyl-D- )

Not Available CsH1606 208.21
glucose
4,6-Di-O-methyl-D-

20798-53-0 CsH1606 208.21
glucose
3-O-methyl-D-glucose  13224-94-9 C7H1406 194.18

Note: Data for some isomers is not readily available in public databases.

Experimental Protocols

Due to the lack of specific experimental protocols for 2,6-Di-O-methyl-D-glucose, this section

will outline a general methodology for the synthesis of a related, well-studied compound, a-

Methyl-d-glucoside, as described in Organic Syntheses. This can serve as a foundational

protocol that may be adapted for the synthesis of other methylated glucose derivatives.

Synthesis of a-Methyl-d-glucoside|[3]

Materials:

Anhydrous D-glucose

Anhydrous, acetone-free methyl alcohol

Dry hydrogen chloride gas

Anhydrous sodium carbonate

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4902331.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Di-O-methyl-D-glucose
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Di-O-methyl-D-glucose
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Di-O-methyl-D-glucose
https://www.benchchem.com/product/b15180738?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV1P0364
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15180738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Round-bottomed flask (2-liter) with a reflux condenser

Mechanical stirrer

Procedure:

A solution of hydrogen chloride in methyl alcohol is prepared by passing dry hydrogen
chloride gas into 1.5 kg of anhydrous methyl alcohol until a 1% concentration is achieved.

500 g of anhydrous D-glucose is added to this solution in a 2-liter round-bottomed flask
equipped with a reflux condenser.

The mixture is heated on a steam bath and boiled under reflux for an extended period (e.qg.,
seventy-two hours).

After reflux, the solution is concentrated to approximately 800 cc by distillation under
reduced pressure.

The concentrated solution is chilled to 0°C and inoculated with a crystal of a-methyl-d-
glucoside, then allowed to stand at 0°C for twenty-four hours to facilitate crystallization.

The crystalline product is filtered by suction and washed with cold methyl alcohol.

The crude product can be purified by recrystallization from methyl alcohol.

Signaling Pathways and Biological Activity

Information regarding the specific biological activity and signaling pathways of 2,6-Di-O-

methyl-D-glucose is not available. However, studies on related compounds, such as 3-O-

methyl-D-glucose (3-OMG), provide insights into how methylated sugars can interact with

biological systems.

3-OMG is a non-metabolizable glucose analog that is transported into cells by glucose

transporters but is not phosphorylated by hexokinase.[4][5] This property makes it a valuable

tool for studying glucose transport independently of downstream metabolic events.

Logical Workflow for Studying Glucose Transport Using 3-O-methyl-D-glucose

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15180738?utm_src=pdf-body
https://www.benchchem.com/product/b15180738?utm_src=pdf-body
https://www.researchgate.net/publication/248705446_D-glucose-_and_3-O-methyl-D-glucose-induced_upregulation_of_selected_genes_in_rat_hepatocytes_and_INS1E_cells_Re-evaluation_of_the_possible_role_of_hexose_phosphorylation
https://www.researchgate.net/publication/229591142_Metabolic_Stability_of_3-O-Methyl-d-Glucose_in_Brain_and_Other_Tissues
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15180738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagram illustrates a typical experimental workflow for investigating the effects of
a substance on glucose transport using 3-O-methyl-D-glucose.

Cell Culture Preparation

[Prepare cell culture (e.g., hepatocytes, adipocytesa

:

[Serum—starve cells to establish baseline glucose uptaka

Control Group: Experimental Group:
Add vehicle Add test compound

Glucose Transport %ssay

Add radiolabeled 3-O-methyI-D-qucosa

Encubate for a defined periotD
[Stop transport with ice-cold buﬁe)

E_yse cells to release intracellular contents)

:

[Quantify radioactivity via scintillation countinga

Data Aiwalysis

E\lormalize data to protein concentratior)

:

Gompare glucose uptake between control and experimental groupa

[Perform statistical analysis]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,3-di-O-methyl-D-glucose | 4261-27-2 [chemicalbook.com]

2. 2,3 Di-O-methyl-D-glucose | CBH1606 | CID 18390978 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Organic Syntheses Procedure [orgsyn.org]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide on Methylated Glucose
Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15180738#2-6-di-o-methyl-d-glucose-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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